Cas no 125185-26-4 (Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester)
125185-26-4 structure
Product Name:Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester
CAS No:125185-26-4
MF:C12H19O4P
MW:258.250624895096
CID:1217716
PubChem ID:14750224
Update Time:2025-04-20
Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester
- 125185-26-4
- DTXSID201166001
- SCHEMBL9512480
-
- Inchi: 1S/C12H19O4P/c1-3-15-17(14,16-4-2)10-12-7-5-11(9-13)6-8-12/h5-8,13H,3-4,9-10H2,1-2H3
- InChI Key: AGNHPJGJPGUMCM-UHFFFAOYSA-N
- SMILES: P(CC1C=CC(CO)=CC=1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 258.10209608g/mol
- Monoisotopic Mass: 258.10209608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.8Ų
Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
125185-26-4 (Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester) Related Products
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